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Compound of Interest

Compound Name: Acetylcedrene

Cat. No.: B1664338

An objective analysis of the fragrance ingredient commercially known as Vertofix, Lignofix, and
other trade names.

In the realm of fragrance chemistry, the nomenclature of aromatic molecules can often lead to
confusion. A case in point is the relationship between Acetylcedrene and Methyl Cedryl
Ketone. Contrary to what the distinct names might suggest, they are, in fact, synonyms for the
same chemical compound, identified by the CAS number 32388-55-9.[1][2][3][4][5][6] This
guide provides a comprehensive overview of this single, versatile fragrance ingredient,
detailing its physicochemical properties, synthesis, olfactory profile, and applications,
supported by available data.

Physicochemical Properties

Acetylcedrene is a synthetic ketone, structurally derived from cedrene, a component of
cedarwood oil.[1] It is a colorless to pale yellow or brown liquid prized for its strong, long-lasting
woody and ambery aroma.[2][3][4][6] The technical mixtures of acetylcedrene typically have a
purity in the range of 65—-85%.[7] The remaining portion consists of acetylated isomers of
cedarwood oil components and structural isomers of acetylcedrene that are by-products of the
synthesis process.[7]

Below is a summary of its key physicochemical properties:
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Property Value Source(s)
Molecular Formula C17H260 [41516181e11.01
Molecular Weight 246.39 g/mol [21[4]15][8][9]
CAS Number 32388-55-9 [L1121141[5]6][8]
Appearance I.Dal'e yellow to pale brown (41110]

liquid
Boiling Point 272 °C (lit.) [2181[11]
Density 0.997 g/mL at 25 °C (lit.) [21181[11]
Flash Point >100 °C (>230 °F) [2][12][13]
Refractive Index n20/D 1.516 (lit.) [2][8][11]

Water Solubility

6 mg/L at 23 °C

(21718l

Synonyms

Methyl Cedryl Ketone, Vertofix,
Lignofix, Woodyflor, Cedrylide,

Lixetone

[LI[4][51(6][12][14]

Olfactory Profile and Applications in Fragrance

Acetylcedrene is a cornerstone in the perfumer's palette, particularly in the creation of woody,

amber, and masculine fragrances.[1][15] Its scent is consistently described as having a dry,

woody character with distinct cedar-like and ambery undertones.[1][15] Some sources also

note leathery, musky, and even vetiver and patchouli nuances.[14][16][17][18]

Its primary roles in fragrance compositions are:

e Volume Builder: It adds richness, depth, and body to woody and oriental fragrance bases.[1]

o Fixative: Due to its low volatility and high substantivity (lasting up to 400 hours on a

fragrance strip), it anchors more volatile top and heart notes, extending the overall longevity

of the perfume.[1][14][17]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://foreverest.net/products/extractives-synthetic/acetyl-cedrene.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acetylcedrene
https://www.ventos.com/en/?option=com_evsa&task=documentacion.mostrar&idi=EN&codi=001_FBRYUNDRH9_3119
https://www.chembk.com/en/chem/Acetyl%20cedrene
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-cedryl-ketone
https://foreverest.net/products/extractives-synthetic/methyl-cedryl-ketone-cas-32388-55-9.html
https://www.lookchem.com/casno32388-55-9.html
https://foreverest.net/products/extractives-synthetic/acetyl-cedrene.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acetylcedrene
https://www.chembk.com/en/chem/Acetyl%20cedrene
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-cedryl-ketone
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-cedryl-ketone
https://www.lookchem.com/casno32388-55-9.html
https://foreverest.net/products/extractives-synthetic/acetyl-cedrene.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acetylcedrene
https://www.ventos.com/en/?option=com_evsa&task=documentacion.mostrar&idi=EN&codi=001_FBRYUNDRH9_3119
https://www.chembk.com/en/chem/Acetyl%20cedrene
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-cedryl-ketone
https://foreverest.net/products/extractives-synthetic/acetyl-cedrene.html
https://foreverest.net/products/extractives-synthetic/methyl-cedryl-ketone-cas-32388-55-9.html
https://www.lookchem.com/casno32388-55-9.html
https://www.chembk.com/en/chem/Acetyl%20cedrene
https://www.chemwhat.com/acetyl-cedrene-cas-32388-55-9/
https://www.lookchem.com/casno32388-55-9.html
https://www.chembk.com/en/chem/Acetyl%20cedrene
https://www.chemwhat.com/acetyl-cedrene-cas-32388-55-9/
https://www.lookchem.com/casno32388-55-9.html
https://www.scentree.co/en/Vertofix%C2%AE.html
https://finefrag.com/wp-content/uploads/2020/06/METHYL-CEDRYL-KETONE-SG-MSDS.pdf
https://www.lookchem.com/casno32388-55-9.html
https://www.chembk.com/en/chem/Acetyl%20cedrene
https://www.chemwhat.com/acetyl-cedrene-cas-32388-55-9/
https://www.lookchem.com/casno32388-55-9.html
https://www.industrialchemicals.gov.au/sites/default/files/2022-05/EVA00083%20-%20Evaluation%20statement%20-%2030%20May%202022.pdf
https://www.chembk.com/en/chem/Acetyl%20cedrene
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-cedryl-ketone
https://foreverest.net/products/extractives-synthetic/acetyl-cedrene.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acetylcedrene
https://www.ventos.com/en/?option=com_evsa&task=documentacion.mostrar&idi=EN&codi=001_FBRYUNDRH9_3119
https://www.scentree.co/en/Vertofix%C2%AE.html
https://www.de-kruiderie.nl/product/vertofix-methyl-cedryl-ketone/?lang=en
https://www.benchchem.com/product/b1664338?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-cedryl-ketone
https://www.nbinno.com/fragrances/acetyl-cedrene-cas-32388-55-9-woody-ambery-fragrance-ingredient-et
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-cedryl-ketone
https://www.nbinno.com/fragrances/acetyl-cedrene-cas-32388-55-9-woody-ambery-fragrance-ingredient-et
https://www.de-kruiderie.nl/product/vertofix-methyl-cedryl-ketone/?lang=en
https://aromaverse.pro/product/cedryl-methyl-ketone/
https://blog-chemicals.ecsa.ch/en/ecsa-chemicals/methyl-cedryl-ketone-a-woody-and-leathery-note
https://www.myskinrecipes.com/shop/en/wood-aroma-chemicals/2843-methyl-cedryl-ketone.html
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-cedryl-ketone
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-cedryl-ketone
https://www.de-kruiderie.nl/product/vertofix-methyl-cedryl-ketone/?lang=en
https://blog-chemicals.ecsa.ch/en/ecsa-chemicals/methyl-cedryl-ketone-a-woody-and-leathery-note
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Enhancer and Modulator: It enhances the diffusion and tenacity of a fragrance.[1] It blends
well with a wide array of other fragrance materials, from floral to spicy notes, adding
complexity.[14]

This versatility leads to its widespread use in a variety of products, including:

» Fine Fragrances: A key component in many perfumes and colognes, especially in masculine
and unisex scents.[1][15][19]

e Personal Care Products: Found in soaps, shampoos, deodorants, lotions, and creams.[2][3]
[15][19]

e Household Products: Used in air fresheners, candles, and detergents to impart a warm and
elegant aroma.[15][19]

Experimental Protocols: Synthesis of Acetylcedrene

The primary method for synthesizing Acetylcedrene is through the acetylation of cedrene.[3]
Cedrene is a sesquiterpene hydrocarbon that is a major component of cedarwood oil.

General Synthesis Workflow:
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General Synthesis Workflow for Acetylcedrene

Starting Materials

Cedarwood Oil Acetic Anhydride

Cedrene source /Acetylating agent

Reaction Step

Friedel-Crafts Acetylation
(Acid Catalyst)

rude product

Purification

Filtration

i

Fractional Distillation

Final Rroduct

Acetylcedrene
(Methyl Cedryl Ketone)

Click to download full resolution via product page

Caption: Synthesis of Acetylcedrene from Cedarwood Oil.
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Detailed Experimental Protocol (Based on Patent Literature):

A common method involves the Friedel-Crafts acetylation of cedrene-rich fractions of
cedarwood oil using acetic anhydride as the acetylating agent and a protic or Lewis acid as a
catalyst.[20] More recent methods also employ solid super-strong acids to create a more
environmentally friendly process.[21]

o Reactant Preparation: A molar ratio of acetic anhydride to cedrene between 1:1 and 15:1 is
prepared in a reaction vessel.[21]

o Catalyst Addition: A catalyst, such as polyphosphoric acid, sulfuric acid, or a solid superacid
(e.g., SO427/Ti02-Si0z2), is added to the mixture.[20][21] The catalyst amount typically ranges
from 1% to 10% by weight relative to the cedrene.[21]

o Reaction Conditions: The mixture is heated to a temperature between 10 °C and 120 °C and
stirred for several hours (typically over 3 hours).[21]

e Work-up and Purification:
o The reaction mixture is cooled to room temperature.
o The catalyst is removed by filtration.[21]

o The filtrate undergoes vacuum distillation to remove unreacted acetic anhydride and acetic
acid by-product, yielding the crude product.[21]

o The crude product is then purified by fractional distillation to obtain the final
Acetylcedrene.[21]

Logical Relationship: Nomenclature and
Commercial Products

The relationship between the chemical names and commercial products can be visualized as
follows. "Acetylcedrene" and "Methyl Cedryl Ketone" are systematic or common chemical
names, while products like "Vertofix" are the trade names under which this chemical is
marketed, often as a mixture with related isomers.
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Nomenclature of CAS 32388-55-9

Chemical Identity

CAS: 32388-55-9

Acetylcedrene

is marketed as

Qtofy @ Other Trade Names...

Click to download full resolution via product page
Caption: Relationship between chemical names and trade names.

In conclusion, Acetylcedrene and Methyl Cedryl Ketone are two names for a single, highly
significant aroma chemical. Its powerful and tenacious woody-amber character makes it an
indispensable ingredient in modern perfumery, valued for its ability to add depth, warmth, and
longevity to a wide range of scented products. The synthesis, primarily via acetylation of natural
cedarwood oil derivatives, highlights a common pathway for converting natural raw materials
into valuable fragrance compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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